Cas no 400827-46-5 (Ceftaroline fosamil)

• Product Name: Ceftaroline fosamil
• CAS No: 400827-46-5
• MF: C₂₄H₂₅N₈O₁₀PS₄
• MW: 744.736659765244
• MDL: MFCD19443689
• CID: 831476
• PubChem ID: 56841980
• Update Time: 2025-05-21

Ceftaroline fosamil Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 4-[2-[[(6R,7R)-2-carboxy-7-[[(2Z)-(ethoxyimino)[5-(phosphonoamino)-1, 2,4-thiadiazol-3-yl]acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-e n-3-yl]thio]-4-thiazolyl]-1-methyl-, acetate
• (6R,7R)-7-[[(2Z)-2-ethoxyimino-2-[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetyl]amino]-3-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carbo
• Ceftaroline fosamil
• Pyridinium, 4-[2-[[(6R,7R)-2-carboxy-7-[[(2Z)-(ethoxyimino)[5-(phosphonoamino)-1, 2,4-thiadiazol-3-yl]acetyl]amino]-8-oxo-5-t
• TAK 599
• 4-[2-[[(6R,7R)-2-Carboxy-7-[[(2Z)-(ethoxyimino)[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]thio]-4-thiazolyl]-1-methylpyridinium acetate
• PPI 0903
• Teflaro
• Zinforo
• GTPL10899
• Q409712
• (6R,7R)-7-((Z)-2-(ethoxyimino)-2-(5-(phosphonoamino)-1,2,4-thiadiazol-3-yl)acetamido)-3-((4-(1-methylpyridin-1-ium-4-yl)thiazol-2-yl)thio)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• (6R,7R)-7-[[(2E)-2-ethoxyimino-2-[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetyl]amino]-3-[[4-(1-me
• DA-51756
• HY-14737
• CX-0903;DSP-5990;PPI-0903;TAK-599;Teflaro;Zinforo
• 400827-55-6
• EZ9W6O5S09
• Pyridinium, 4-(2-(((6R,7R)-2-carboxy-7-(((2Z)-(ethoxyimino)(5-(phosphonoamino)-1,2,4-thiadiazol-3-yl)acetyl)amino)-8-oxo-5-thia-1- azabicyclo(4.2.0)oct-2-en-3-yl)thio)-4-thiazolyl)-1-methyl-, acetate
• Ceftaroline fosamil acetate
• UNII-EZ9W6O5S09
• Ceftaroline fosamil acetate anhydrous
• 400827-46-5
• (6R,7R)-7-[[(2Z)-2-ethoxyimino-2-[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetyl]amino]-3-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;acetate
• TAK-599
• PPI0903

• MDL： MFCD19443689
• Inchi： 1S/C22H21N8O8PS4.C2H4O2/c1-3-38-26-13(16-25-21(43-28-16)27-39(35,36)37)17(31)24-14-18(32)30-15(20(33)34)12(9-40-19(14)30)42-22-23-11(8-41-22)10-4-6-29(2)7-5-10;1-2(3)4/h4-8,14,19H,3,9H2,1-2H3,(H4-,24,25,27,28,31,33,34,35,36,37);1H3,(H,3,4)/b26-13-;/t14-,19-;/m1./s1
• InChI Key： UGHHNQFYEVOFIV-VRDMTWHKSA-N
• SMILES： S1CC(=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=NSC(NP(=O)(O)O)=N1)=N\OCC)=O)=O)SC1=NC(C2C=C[N+](C)=CC=2)=CS1.[O-]C(C)=O

Computed Properties

• Exact Mass: 744.03141072g/mol
• Monoisotopic Mass: 744.03141072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 330

Ceftaroline fosamil Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Ceftaroline fosamil

Ceftaroline fosamil and its CAS No. 400827-46-5: A Comprehensive Overview in Modern Pharmaceutical Research

The compound Ceftaroline fosamil, identified by the Chemical Abstracts Service Number (CAS No.) 400827-46-5, represents a significant advancement in the field of antibiotics, particularly within the class of cephalosporins. As a prodrug, it is widely recognized for its efficacy in treating a broad spectrum of bacterial infections, making it a cornerstone in contemporary clinical practice. This introduction delves into the pharmacological profile, mechanisms of action, recent research developments, and future prospects associated with this compound.

In the realm of modern medicine, the development of novel antibiotics is critical to combat the escalating challenge of antibiotic resistance. Ceftaroline fosamil, chemically derived from the cephalosporin family, has emerged as a potent therapeutic agent. Its molecular structure, characterized by a β-lactam ring fused with a dihydrothiazine ring, contributes to its robust antibacterial activity. The prodrug nature of Ceftaroline fosamil allows for enhanced bioavailability upon administration, ensuring effective concentrations at the site of infection.

The pharmacokinetic properties of Ceftaroline fosamil are notable for their versatility. Following intravenous administration, it undergoes rapid conversion to its active form, Ceftaroline, which exhibits prolonged half-life, enabling less frequent dosing schedules. This attribute is particularly advantageous in clinical settings where patient compliance and convenience are paramount. Additionally, its ability to penetrate various tissues and fluids makes it an effective treatment option for both community-acquired and healthcare-associated infections.

Recent studies have highlighted the efficacy of Ceftaroline fosamil in treating serious Gram-positive infections, including those caused by methicillin-resistant *Staphylococcus aureus* (MRSA) and vancomycin-resistant enterococci (VRE). A pivotal clinical trial demonstrated its superiority over traditional antibiotics in reducing treatment failure rates and hospitalization duration. Furthermore, its activity against Gram-negative pathogens underscores its broad-spectrum applicability, making it a valuable asset in managing polymicrobial infections.

The mechanism of action underlying the antibacterial efficacy of Ceftaroline fosamil revolves around its inhibition of bacterial cell wall synthesis. By binding to penicillin-binding proteins (PBPs), it disrupts the formation of peptidoglycan cross-links essential for cell wall integrity. This disruption leads to osmotic lysis and ultimately bacterial cell death. Importantly, the structural features of Ceftaroline fosamil enhance its affinity for PBPs involved in resistant strains, thereby overcoming many common mechanisms of bacterial resistance.

In light of emerging resistance patterns, researchers have been investigating strategies to optimize the use of Ceftaroline fosamil. Combination therapy with other antibiotics has shown promise in extending its efficacy against multidrug-resistant organisms. Additionally, studies are exploring novel derivatives that could further enhance its spectrum or reduce side effects. These efforts align with global initiatives aimed at preserving the effectiveness of existing antibiotics through prudent use and innovation.

The safety profile of Ceftaroline fosamil is well-documented in clinical trials, with adverse effects generally mild to moderate in severity. Common side effects include gastrointestinal disturbances such as nausea and diarrhea. However, rare but serious hypersensitivity reactions necessitate careful monitoring and prompt discontinuation if observed. Its favorable safety profile makes it suitable for a wide range of patient populations, including those with pre-existing conditions that may limit tolerance to other antibiotics.

The future direction of research on Ceftaroline fosamil and related compounds lies in addressing challenges posed by antibiotic resistance through innovative approaches. Nanotechnology-based drug delivery systems are being explored to enhance targeted therapy and reduce systemic exposure. Furthermore, computational modeling techniques are aiding in the rapid identification of new analogs with improved pharmacological properties. These advancements hold promise for sustaining the therapeutic relevance of cephalosporins like Ceftaroline fosamil in the long term.

The role of prodrugs in antibiotic development continues to be a focal point due to their potential to improve therapeutic outcomes. The case of Ceftaroline fosamil exemplifies how prodrug design can enhance drug solubility, absorption, and distribution while minimizing toxicity. As pharmaceutical sciences evolve, such innovations will be instrumental in addressing unmet medical needs without compromising on safety or efficacy.

In conclusion, Ceftaroline fosamil, identified by CAS No. 400827-46-5, stands as a testament to the progress made in antibiotic development within recent decades. Its broad-spectrum activity, favorable pharmacokinetics, and robust clinical performance make it an indispensable tool in modern medicine. Continued research efforts will further refine its applications and expand its therapeutic potential against increasingly resistant bacterial strains.